Cas no 2034446-98-3 (N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide)

• Product Name: N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide
• CAS No: 2034446-98-3
• MF: C₁₂H₁₀N₄O₃
• MW: 258.232801914215
• CID: 5553456
• Update Time: 2025-11-02

N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-carbamoylphenyl)-4-oxo-1H-pyrimidine-6-carboxamide
• N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide

• Inchi： 1S/C12H10N4O3/c13-11(18)7-1-3-8(4-2-7)16-12(19)9-5-10(17)15-6-14-9/h1-6H,(H2,13,18)(H,16,19)(H,14,15,17)
• InChI Key： MYBOQMWVFLJVPG-UHFFFAOYSA-N
• SMILES： C1NC(C(NC2=CC=C(C(=O)N)C=C2)=O)=CC(=O)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide

Comprehensive Overview of N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS No. 2034446-98-3)

N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide, with the CAS number 2034446-98-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine and carboxamide functional groups, exhibits potential applications in drug development, particularly in targeting enzyme inhibition and modulating cellular pathways. Its molecular structure, featuring a hydroxypyrimidine core linked to a carbamoylphenyl moiety, makes it a promising candidate for therapeutic interventions.

In recent years, the scientific community has shown growing interest in N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide due to its potential role in addressing chronic diseases and inflammatory conditions. Researchers are exploring its efficacy in kinase inhibition, a hot topic in cancer therapy and autoimmune disorders. The compound's ability to interact with specific biological targets aligns with the current trend of precision medicine, where tailored treatments are designed based on molecular profiling.

The synthesis of CAS 2034446-98-3 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring the compound's purity and bioactivity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structure and confirm its suitability for further studies. The compound's solubility and stability under physiological conditions are also key factors under investigation.

From an industrial perspective, N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide is being evaluated for scalability in API (Active Pharmaceutical Ingredient) production. Its compatibility with green chemistry principles, such as reduced waste and energy-efficient synthesis, aligns with the global push for sustainable drug manufacturing. This aspect is particularly relevant given the increasing demand for eco-friendly pharmaceuticals and cost-effective therapies.

Another area of interest is the compound's potential in neurodegenerative disease research. Preliminary studies suggest that its neuroprotective properties could be harnessed to combat conditions like Alzheimer's and Parkinson's. This aligns with the surge in public interest around brain health and cognitive longevity, topics frequently searched in health forums and academic databases.

In summary, N-(4-carbamoylphenyl)-6-hydroxypyrimidine-4-carboxamide (CAS 2034446-98-3) represents a versatile compound with broad applications in biomedical research and drug discovery. Its unique chemical properties and therapeutic potential make it a subject of ongoing exploration, particularly in areas like kinase modulation, sustainable synthesis, and neuroprotection. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics.